Cas no 2092699-62-0 (Benzeneacetonitrile, 4-(6-amino-3-pyridinyl)-)

• Product Name: Benzeneacetonitrile, 4-(6-amino-3-pyridinyl)-
• CAS No: 2092699-62-0
• MF: C₁₃H₁₁N₃
• MW: 209.246542215347
• CID: 5267826
• Update Time: 2025-10-29

Benzeneacetonitrile, 4-(6-amino-3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, 4-(6-amino-3-pyridinyl)-

• Inchi： 1S/C13H11N3/c14-8-7-10-1-3-11(4-2-10)12-5-6-13(15)16-9-12/h1-6,9H,7H2,(H2,15,16)
• InChI Key： FFVRBPWWCJKLMC-UHFFFAOYSA-N
• SMILES： C1(CC#N)=CC=C(C2=CC=C(N)N=C2)C=C1

Additional information on Benzeneacetonitrile, 4-(6-amino-3-pyridinyl)-

Benzeneacetonitrile, 4-(6-amino-3-pyridinyl)- (CAS No. 2092699-62-0): A Comprehensive Overview

Benzeneacetonitrile, 4-(6-amino-3-pyridinyl)- (CAS No. 2092699-62-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-(6-Aminopyridin-3-yl)benzeneacetonitrile, is a member of the aryl nitrile class and has shown promising potential in various biological applications, particularly in the development of new therapeutic agents.

The chemical structure of Benzeneacetonitrile, 4-(6-amino-3-pyridinyl)- consists of a benzene ring substituted with a cyano group and a pyridine ring containing an amino group. The unique arrangement of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting candidate for further investigation.

Recent studies have highlighted the potential of 4-(6-Aminopyridin-3-yl)benzeneacetonitrile in the treatment of various diseases. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that this compound exhibits potent anti-inflammatory and anti-cancer activities. The anti-inflammatory properties are attributed to its ability to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that Benzeneacetonitrile, 4-(6-amino-3-pyridinyl)- could be a valuable lead compound for the development of new anti-inflammatory drugs.

In the context of cancer research, 4-(6-Aminopyridin-3-yl)benzeneacetonitrile has shown promising results in inhibiting the growth of various cancer cell lines. Studies have reported that this compound can induce apoptosis (programmed cell death) in cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. Specifically, it has been shown to inhibit the activation of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer. These findings open up new avenues for the development of targeted cancer therapies.

Moreover, Benzeneacetonitrile, 4-(6-amino-3-pyridinyl)- has been investigated for its potential as a scaffold for drug design. The presence of the cyano group and the amino-substituted pyridine ring provides multiple points for chemical modification, allowing researchers to optimize the compound's pharmacological properties. For example, substituting different functional groups on the pyridine ring or modifying the benzene ring can enhance solubility, bioavailability, and metabolic stability, thereby improving its therapeutic efficacy.

The synthesis of Benzeneacetonitrile, 4-(6-amino-3-pyridinyl)- typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the reaction of 4-cyanobenzaldehyde with 5-amino-2-picoline followed by a reduction step to form the final product. This synthetic pathway is well-documented and can be adapted to produce large quantities of the compound for further testing and development.

In addition to its biological activities, Benzeneacetonitrile, 4-(6-amino-3-pyridinyl)- has also been studied for its physicochemical properties. It is a solid at room temperature with a melting point ranging from 115°C to 117°C. The compound is slightly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it suitable for use in various experimental settings, including high-throughput screening assays and animal models.

The safety profile of Benzeneacetonitrile, 4-(6-amino-3-pyridinyl)- is another important aspect that has been evaluated in preclinical studies. Toxicity studies have shown that this compound is generally well-tolerated at therapeutic doses with minimal side effects. However, as with any new chemical entity, further safety assessments are necessary before it can be advanced to clinical trials.

Overall, Benzeneacetonitrile, 4-(6-amino-3-pyridinyl)- (CAS No. 2092699-62-0) represents a promising compound with diverse biological activities and potential applications in medicine. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further research and development. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for innovative treatments for various diseases.